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Compound of Interest

Compound Name: Mandelohydroxamic acid
CAS No.: 2292-53-7
Cat. No.: B1196178
Get Quote
& J

This in-depth technical guide provides a comprehensive overview of Mandelohydroxamic
acid, a molecule at the intersection of two historically significant classes of compounds:
mandelic acid and hydroxamic acids. While not extensively documented under its specific
name, its synthesis and potential biological significance can be extrapolated from a wealth of
scientific literature on its constituent moieties. This document will serve as a foundational
resource for researchers, scientists, and drug development professionals interested in the
exploration of this and similar compounds.

Historical Context and Scientific Lineage

The story of Mandelohydroxamic acid is one of convergent histories, drawing from the 19th-
century discovery of its parent carboxylic acid and the parallel development of hydroxamic acid

chemistry.

The Discovery of Mandelic Acid
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Mandelic acid, an alpha-hydroxy carboxylic acid, was first isolated in 1831 by the German
pharmacist Ferdinand Ludwig Winckler. He obtained the compound by heating amygdalin, a
component of bitter almonds, with diluted hydrochloric acid. The name "mandelic acid" is
derived from the German "Mandel," meaning almond.[1][2] Its versatile structure, featuring a
chiral center, a carboxylic acid group, and an aromatic ring, has since established it as a
valuable building block in organic synthesis and medicinal chemistry.[1][2][3]

The Emergence of Hydroxamic Acids

The first hydroxamic acid was discovered by Lossen in 1869.[4] These compounds,
characterized by the R-CO-NH-OH functional group, can be considered derivatives of both
carboxylic acids and hydroxylamine.[4] The synthesis of hydroxamic acids from esters or acid
chlorides via reaction with hydroxylamine salts is a foundational method in organic chemistry.[5]
Their ability to act as potent chelators of metal ions, particularly iron and zinc, has positioned
them as a critical pharmacophore in numerous drug discovery programs.[6][7]

Synthesis of Mandelohydroxamic Acid

The preparation of Mandelohydroxamic acid from mandelic acid is a straightforward process
rooted in established methods for hydroxamic acid synthesis. The most common and reliable
approach involves the activation of the carboxylic acid group of mandelic acid, followed by
reaction with hydroxylamine.

General Synthesis Workflow

The conversion of a carboxylic acid to a hydroxamic acid typically involves a two-step, one-pot
procedure. First, the carboxylic acid is activated to facilitate nucleophilic attack by
hydroxylamine. Common activating agents include carbodiimides (like DCC or EDC),
chloroformates, or the formation of an acyl chloride. The activated intermediate is then reacted
with hydroxylamine or one of its salts to yield the desired hydroxamic acid.[6][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-a-technical-guide-to-its-synthesis-characterization-and-potential-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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